molecular formula C26H20N4OS B15017666 (4S,5R,6R)-3-Cyano-6-hydroxy-5-(2-isoquinoliniumyl)-6-phenyl-4-(4-pyridyl)-1,4,5,6-tetrahydro-2-pyridinethiolate

(4S,5R,6R)-3-Cyano-6-hydroxy-5-(2-isoquinoliniumyl)-6-phenyl-4-(4-pyridyl)-1,4,5,6-tetrahydro-2-pyridinethiolate

Cat. No.: B15017666
M. Wt: 436.5 g/mol
InChI Key: HCLBAVOYELLEJT-BFLUCZKCSA-N
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Description

(4S,5R,6R)-3-Cyano-6-hydroxy-5-(2-isoquinoliniumyl)-6-phenyl-4-(4-pyridyl)-1,4,5,6-tetrahydro-2-pyridinethiolate is a useful research compound. Its molecular formula is C26H20N4OS and its molecular weight is 436.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C26H20N4OS

Molecular Weight

436.5 g/mol

IUPAC Name

(2R,3R,4S)-5-cyano-2-hydroxy-3-isoquinolin-2-ium-2-yl-2-phenyl-4-pyridin-4-yl-3,4-dihydro-1H-pyridine-6-thiolate

InChI

InChI=1S/C26H20N4OS/c27-16-22-23(19-10-13-28-14-11-19)24(30-15-12-18-6-4-5-7-20(18)17-30)26(31,29-25(22)32)21-8-2-1-3-9-21/h1-15,17,23-24,29,31H/t23-,24+,26+/m0/s1

InChI Key

HCLBAVOYELLEJT-BFLUCZKCSA-N

Isomeric SMILES

C1=CC=C(C=C1)[C@]2([C@@H]([C@H](C(=C(N2)[S-])C#N)C3=CC=NC=C3)[N+]4=CC5=CC=CC=C5C=C4)O

Canonical SMILES

C1=CC=C(C=C1)C2(C(C(C(=C(N2)[S-])C#N)C3=CC=NC=C3)[N+]4=CC5=CC=CC=C5C=C4)O

Origin of Product

United States

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